![molecular formula C9H13BrClN B2369593 N-(4-Bromobenzyl)ethanamine hydrochloride CAS No. 1129306-09-7](/img/structure/B2369593.png)
N-(4-Bromobenzyl)ethanamine hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-Bromobenzyl)ethanamine hydrochloride is a chemical compound with the CAS Number: 1129306-09-7 . It has a molecular weight of 250.57 .
Molecular Structure Analysis
The InChI code for N-(4-Bromobenzyl)ethanamine hydrochloride is1S/C9H12BrN.ClH/c1-2-11-7-8-3-5-9(10)6-4-8;/h3-6,11H,2,7H2,1H3;1H
. This code represents the molecular structure of the compound. Physical And Chemical Properties Analysis
N-(4-Bromobenzyl)ethanamine hydrochloride is a solid at room temperature .Scientific Research Applications
Hallucinogenic Properties and Behavioral Effects
N-(4-Bromobenzyl)ethanamine hydrochloride, as part of a group of synthetic hallucinogenic compounds, has been studied for its effects on locomotor activity and discriminative stimulus effects in rodents. It was found to decrease locomotor activity and showed effects similar to those of prototypical hallucinogens (Gatch, Dolan, & Forster, 2017).
Toxicological Studies
Toxicological analyses have documented cases of fatal intoxication due to substances related to N-(4-Bromobenzyl)ethanamine hydrochloride. These studies highlight the dangerous potential of these compounds even at low doses (Yoshida et al., 2015).
Metabolism and Detection
Research on N-(4-Bromobenzyl)ethanamine hydrochloride includes studies on its metabolism in human hepatocytes and the development of analytical methods for its detection in biological samples. These studies are crucial for understanding the compound's metabolic pathways and for forensic analyses (Kim et al., 2019).
Legal and Regulatory Status
The compound's classification under controlled substances laws has been a subject of study, reflecting its potential for abuse and public safety concerns (Carter, 2013).
Analytical Characterization
Analytical characterization of hallucinogenic N-(2-methoxy)benzyl derivatives of phenethylamine drugs, including compounds similar to N-(4-Bromobenzyl)ethanamine hydrochloride, has been conducted using various techniques. These studies are vital for identifying and understanding the chemical properties of these substances (Zuba & Sekuła, 2013).
Safety and Hazards
properties
IUPAC Name |
N-[(4-bromophenyl)methyl]ethanamine;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12BrN.ClH/c1-2-11-7-8-3-5-9(10)6-4-8;/h3-6,11H,2,7H2,1H3;1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RAPFUNTUZNBTMP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNCC1=CC=C(C=C1)Br.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13BrClN |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.56 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.